
5-Epicanadensene: A Technical Overview of its
Physicochemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Epicanadensene

Cat. No.: B15595428 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive summary of the currently available data on the

physical and chemical properties of 5-Epicanadensene, a diterpenoid natural product. Due to

the limited availability of public research on this specific compound, this document consolidates

information from various supplier databases and scientific literature on related compounds and

general methodologies.

Chemical and Physical Properties
5-Epicanadensene is a complex diterpenoid isolated from the branches of Taxus sumatrana.

[1][2] While specific quantitative physical properties such as melting and boiling points are not

readily available in the current literature, a summary of its known chemical and physical

characteristics is presented below.

Table 1: Chemical Identity and Properties of 5-
Epicanadensene
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Property Value Source(s)

CAS Number 220384-17-8 [1]

Molecular Formula C₃₀H₄₂O₁₂ [2]

Molecular Weight 594.65 g/mol [1]

Type of Compound Diterpenoid [1]

Physical Description Powder [1]

Source Branches of Taxus sumatrana [1][2]

Table 2: Solubility Profile of 5-Epicanadensene
Solvent Solubility Source(s)

Chloroform Soluble [1]

Dichloromethane Soluble [1]

Ethyl Acetate Soluble [1]

DMSO Soluble [1]

Acetone Soluble [1]

Note: Specific quantitative solubility data (e.g., in mg/mL or M) is not currently available in the

public domain.

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 5-
Epicanadensene are not publicly available. Commercial suppliers indicate the availability of

such data upon request with purchase, suggesting that the structural characterization has been

performed but not published in peer-reviewed literature.

Experimental Protocols
A specific, detailed experimental protocol for the isolation and purification of 5-
Epicanadensene from Taxus sumatrana has not been published. However, based on general
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methods for the extraction of taxanes and other diterpenoids from Taxus species, a generalized

workflow can be proposed.[3][4][5][6][7][8][9]

Generalized Workflow for Isolation and Purification
The following diagram illustrates a typical workflow for the isolation and purification of

diterpenoids from Taxus sumatrana.
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Generalized workflow for diterpenoid isolation.
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Signaling Pathways and Biological Activity
Currently, there is no information available in the scientific literature regarding the biological

activity or the mechanism of action of 5-Epicanadensene. Studies on other diterpenoids

isolated from Taxus sumatrana have shown cytotoxic activities against various cancer cell lines,

but the specific effects of 5-Epicanadensene have not been reported.[5][7][8] Consequently,

no signaling pathways involving this compound have been elucidated.

Conclusion
5-Epicanadensene remains a poorly characterized diterpenoid from Taxus sumatrana. While

basic chemical information is available, a significant lack of public data on its quantitative

physical properties, spectral characteristics, and biological activity presents an opportunity for

further research. The generalized protocols and compiled data in this guide are intended to

serve as a foundational resource for researchers interested in exploring the potential of this

natural product. Further investigation is warranted to fully elucidate its chemical and biological

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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